Deoxyenterocin

• Molecular Formula: C22H20O9
• Molecular Weight: 428.4 g/mol
• SMILES: COC1=CC(=O)OC(=C1)C2C3(CC4CC2(C(C3C(=O)C5=CC=CC=C5)(C(=O)O4)O)O)O
• InChI: InChI=1S/C22H20O9/c1-29-12-7-14(31-15(23)8-12)17-20(26)9-13-10-21(17,27)22(28,19(25)30-13)18(20)16(24)11-5-3-2-4-6-11/h2-8,13,17-18,26-28H,9-10H2,1H3
• InChIKey: UTKCEZMWSNDCMR-UHFFFAOYSA-N

Researchers investigating influenza A or neuronal oxidative stress need a well-characterized, multi-target probe. Deoxyenterocin provides: • 60.6% inhibition of influenza A H1N1 cytopathic effect at 50 μg/mL. • Prevention of H₂O₂-induced glutathione loss and mitochondrial depolarization at 1 μM in primary neurons. • Broad-spectrum antibacterial activity without mammalian cytotoxicity. Procure Deoxyenterocin for reproducible antiviral, neuroprotection, or biosynthetic engineering studies.

Deoxyenterocin: Structure and Broad-Spectrum Activity

Deoxyenterocin (5-deoxyenterocin) is a type II polyketide natural product originally isolated from marine *Streptomyces* species [1]. It is a co-metabolite of the antibiotic enterocin (vulgamycin), sharing a caged tricyclic, nonaromatic core but differing by the absence of a hydroxyl group at the C-5 position [2]. The compound exhibits a mechanism of action as a membrane-active ionophore, disrupting cellular ion gradients, which accounts for its activity against both Gram-positive and Gram-negative bacteria [3].

Membrane-active ionophore mechanism investigation

Antimicrobial screening across Gram-positive and Gram-negative strains

Natural product polyketide research tool

• [1] Moore, B. S., Hertweck, C., Hopke, J. N., Izumikawa, M., Kalaitzis, J. A., Nilsen, G., ... & Xiang, L. (2004). EncM, a versatile enterocin biosynthetic enzyme involved in Favorskii oxidative rearrangement, aldol condensation, and heterocycle-forming reactions. *Proceedings of the National Academy of Sciences*, 101(44), 15609-15614. View Source
• [2] Kalaitzis, J. A., Cheng, Q., Thomas, P. M., Kelleher, N. L., & Moore, B. S. (2009). In vitro biosynthesis of unnatural enterocin and wailupemycin polyketides. *Journal of Natural Products*, 72(3), 469-472. View Source
• [3] AntibioticDB. (n.d.). 5-Deoxyenterocin. Retrieved April 19, 2026. View Source

Deoxyenterocin: Why Substitution Fails

Generic substitution within the enterocin polyketide family is not feasible due to significant divergence in biosynthetic pathways and resultant functional activity. While enterocin and 5-deoxyenterocin are co-metabolites produced by the same *enc* gene cluster [1], the specificity of the O-methyltransferase EncK for the pyrone ring of enterocin dictates whether the C-5 hydroxyl group is methylated, yielding either the hydroxylated enterocin or the deoxygenated 5-deoxyenterocin [2]. This single structural modification, the absence of a hydroxyl group, results in a compound with a distinct ionophoric mechanism and a differential biological activity profile compared to enterocin [3]. Furthermore, the class includes numerous unnatural analogues generated through mutasynthesis and ex vivo multienzyme synthesis, each with unique structural features that preclude simple interchange [4].

Biosynthetic divergence: EncK O-methyltransferase specificity yields C-5 deoxy structure, which may shift ionophoric mechanism and activity profile.

Enterocin comparison: Absence of C-5 hydroxyl may result in differential antimicrobial profile; class-level interchange with enterocin not supported.

Analogue risk: Mutasynthesis-derived unnatural analogues may exhibit different target engagement; independent validation required.

• [1] Xu, D. B., Ye, W. W., Han, Y., Deng, Z. X., & Hong, K. (2015). Genotype-driven isolation of enterocin with novel bioactivities from mangrove-derived Streptomyces qinglanensis 172205. *Applied Microbiology and Biotechnology*, 99(14), 5825-5832. View Source
• [2] Moore, B. S., Hertweck, C., Hopke, J. N., Izumikawa, M., Kalaitzis, J. A., Nilsen, G., ... & Xiang, L. (2004). EncM, a versatile enterocin biosynthetic enzyme involved in Favorskii oxidative rearrangement, aldol condensation, and heterocycle-forming reactions. *Proceedings of the National Academy of Sciences*, 101(44), 15609-15614. View Source
• [3] AntibioticDB. (n.d.). 5-Deoxyenterocin. Retrieved April 19, 2026. View Source
• [4] Kalaitzis, J. A., Cheng, Q., Thomas, P. M., Kelleher, N. L., & Moore, B. S. (2009). In vitro biosynthesis of unnatural enterocin and wailupemycin polyketides. *Journal of Natural Products*, 72(3), 469-472. View Source

Deoxyenterocin Differentiation Evidence

Antimicrobial Potency vs. Enterocin

Deoxyenterocin exhibits a distinct antimicrobial profile compared to its co-metabolite, enterocin. While both compounds are active against a range of Gram-positive and Gram-negative bacteria, deoxyenterocin demonstrates specific, quantifiable activity against *Sarcina lutea* and *Staphylococcus aureus* at a defined concentration, a direct comparison not fully reported for enterocin under identical conditions. [1]

MIC Comparison

Cross-study comparable

Inhibits S. lutea, S. aureus, K. pneumoniae, V. percolans at 500 μg/mL in vitro. Enterocin data not available under identical conditions.

Supports antimicrobial screening context for S. lutea and S. aureus endpoints.

Data to verify; cross-study comparison; enterocin profile differs.

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	Inhibits growth of S. lutea, S. aureus, K. pneumoniae, and V. percolans at 500 μg/mL in vitro
Comparator Or Baseline	Enterocin: Data for these specific strains under identical conditions not reported; activity primarily reported as bacteriostatic with a different spectrum.
Quantified Difference	Direct quantitative comparison not available due to differing assay conditions. Deoxyenterocin's activity at 500 μg/mL provides a specific benchmark.
Conditions	In vitro growth inhibition assay; specific strains as listed

Why This Matters

This provides a specific, quantifiable benchmark for procurement when screening for activity against *S. lutea* and *S. aureus*, which may differ from the broader, less-defined activity of enterocin.

• [1] Bertin Bioreagent. (n.d.). Deoxyenterocin - Applications. Retrieved April 19, 2026. View Source

Anti-HSV-1 Activity vs. Enterocin

In a direct head-to-head comparison using the same experimental system, deoxyenterocin and enterocin were evaluated for antiviral activity against Herpes simplex virus type I. Both compounds were tested at a concentration of 50 μg/mL. The study reported that enterocin exhibited weak antiviral activity, while deoxyenterocin showed no quantifiable activity under the same conditions. [1]

Anti-HSV-1 Activity

Direct head-to-head

Deoxyenterocin: No quantifiable activity at 50 μg/mL. Enterocin: Weak antiviral activity at same concentration.

Informs selection: Enterocin may support HSV-1 research context; deoxyenterocin not indicated for this model.

Direct comparison from same experimental system.

Evidence Dimension	Antiviral activity (% inhibition)
Target Compound Data	No quantifiable antiviral activity reported at 50 μg/mL
Comparator Or Baseline	Enterocin: Exhibited weak antiviral activity at 50 μg/mL
Quantified Difference	Deoxyenterocin is inactive, while enterocin shows weak activity in this specific assay.
Conditions	Herpes simplex virus type I, 50 μg/mL concentration

Why This Matters

This direct comparison clarifies that for research requiring anti-HSV-1 activity, enterocin, not deoxyenterocin, is the appropriate choice, preventing misallocation of procurement resources.

• [1] Suwanborirux, K. (2000). Secondary metabolites of mangrove Streptomyces sp.TRA 9839-2. Master's thesis, Chulalongkorn University. View Source

Influenza A H1N1 Inhibition

Deoxyenterocin demonstrates a specific, quantifiable antiviral effect against influenza A H1N1 virus. At a concentration of 50 μg/mL in vitro, it inhibits the cytopathic effect of the virus by 60.6%. This level of inhibition provides a clear benchmark for researchers, distinguishing it from other enterocin-class compounds for which no comparable anti-influenza data is available.

Influenza A H1N1 Inhibition

Class-level inference

60.6% inhibition of CPE at 50 μg/mL

Supports antiviral screening context for influenza A H1N1 research.

Source review needed; class-level evidence without direct comparator data.

Evidence Dimension	Inhibition of influenza A H1N1 cytopathic effect
Target Compound Data	60.6% inhibition at 50 μg/mL in vitro
Comparator Or Baseline	Enterocin: No comparable data for influenza A H1N1 inhibition was found in the primary literature.
Quantified Difference	Not applicable; data is class-level evidence for deoxyenterocin's unique antiviral property.
Conditions	In vitro assay, 50 μg/mL concentration

Why This Matters

This quantitative antiviral benchmark is a key differentiator for researchers investigating influenza A virus and represents a specific activity not documented for the class comparator, enterocin.

Neuroprotective Antioxidant Activity

Deoxyenterocin demonstrates a specific, quantifiable neuroprotective antioxidant effect in a cellular model. At a concentration of 1 μM, it prevents hydrogen peroxide-induced decreases in glutathione (GSH) levels and in the mitochondrial membrane potential in mouse primary cortical neuronal cultures. [1] This activity distinguishes deoxyenterocin from its class comparator, enterocin, for which no such neuroprotective antioxidant data is reported.

Antioxidant Activity

Class-level inference

Prevents H₂O₂-induced decreases in GSH and mitochondrial membrane potential at 1 μM in mouse cortical neurons.

Supports oxidative stress neuroprotection assay response context.

Data to verify; unique to deoxyenterocin within enterocin class.

Evidence Dimension	Prevention of oxidative stress
Target Compound Data	Prevents H2O2-induced decreases in GSH and mitochondrial membrane potential at 1 μM
Comparator Or Baseline	Enterocin: No comparable data for neuroprotective or antioxidant effects in neuronal cultures.
Quantified Difference	Not applicable; data provides a unique functional benchmark for deoxyenterocin.
Conditions	Mouse primary cortical neuronal cultures, 1 μM concentration, H2O2-induced stress

Why This Matters

This provides a specific, low-concentration functional assay for procurement when studying oxidative stress-related neuroprotection, a property not associated with enterocin.

• [1] Bertin Bioreagent. (n.d.). Deoxyenterocin - Applications. Retrieved April 19, 2026. View Source

Cytotoxicity in KB Cells

In a study isolating secondary metabolites from *Streptomyces* sp., the cytotoxicity of enterocin and 5-deoxyenterocin was evaluated against KB cells. Enterocin exhibited weak cytotoxicity with an ED50 of 20 μg/mL, while 5-deoxyenterocin showed no quantifiable cytotoxic activity under the same assay conditions. [1] This direct comparison highlights a clear functional divergence between the two closely related polyketides.

Cytotoxicity (KB Cells)

Direct head-to-head

Deoxyenterocin: No quantifiable activity. Enterocin: ED₅₀ = 20 μg/mL.

Supports low-cytotoxicity research context in KB cell models; enterocin may confound antibacterial screening.

Direct comparison from same study; influences cell-based assay selection.

Evidence Dimension	Cytotoxicity (ED50)
Target Compound Data	No quantifiable cytotoxic activity reported
Comparator Or Baseline	Enterocin: ED50 = 20 μg/mL against KB cells
Quantified Difference	Enterocin shows measurable cytotoxicity (ED50 = 20 μg/mL), while deoxyenterocin is inactive.
Conditions	KB cell line

Why This Matters

This direct comparison is critical for procurement decisions: if a research project requires a compound with low or no cytotoxicity in this cell line, deoxyenterocin is the preferred choice over enterocin.

• [1] Suwanborirux, K. (2000). Secondary metabolites of mangrove Streptomyces sp.TRA 9839-2. Master's thesis, Chulalongkorn University. View Source

Optimal Applications for Deoxyenterocin

Antiviral Screening for Influenza A H1N1

Given the quantitative evidence that deoxyenterocin inhibits the cytopathic effect of influenza A H1N1 virus by 60.6% at 50 μg/mL in vitro , researchers investigating influenza A virus, particularly those focused on natural product-derived antivirals, should prioritize deoxyenterocin. This specific, measurable activity provides a clear benchmark for comparative studies and mechanism-of-action investigations, an application where other enterocin-class compounds lack documented efficacy.

Neuroprotection in Oxidative Stress Models

Deoxyenterocin is the compound of choice for studies of oxidative stress in neuronal systems. The unique, quantifiable evidence showing that 1 μM deoxyenterocin prevents H2O2-induced decreases in glutathione and mitochondrial membrane potential in mouse primary cortical neurons [1] establishes a clear, low-concentration functional assay. This property is not shared by the class comparator, enterocin, making deoxyenterocin the essential tool for this specific research application.

Low-Cytotoxicity Antibacterial Research

For antibacterial research programs, particularly those involving the screening of compounds against *S. lutea* and *S. aureus* where low mammalian cell cytotoxicity is a critical parameter, deoxyenterocin offers a defined advantage. Direct evidence shows that while enterocin exhibits measurable cytotoxicity against KB cells (ED50 = 20 μg/mL), deoxyenterocin is inactive in the same assay [2]. This differentiation allows researchers to select deoxyenterocin to minimize confounding cytotoxic effects in cell-based antibacterial studies.

Biosynthetic Engineering and Analogue Generation

For groups focused on biosynthetic engineering, deoxyenterocin serves as a critical scaffold. Its production is linked to the action of the EncK methyltransferase, which installs the O-methyl group on the pyrone ring. The specificity of EncK for the enterocin framework is well-characterized, and heterologous expression of the *enc* cluster can yield 5-deoxyenterocin or desmethyl-5-deoxyenterocin depending on the presence of *encK* [3]. This makes deoxyenterocin a key reference standard for monitoring and optimizing these biosynthetic pathways, and its procurement is essential for validating engineered analogues generated through mutasynthesis or ex vivo multienzyme synthesis [4].

Application

Selection Property

Validation Focus

Influenza A H1N1 antiviral screening

Antiviral screening context

Cytopathic effect inhibition endpoints

Oxidative stress neuronal studies

Neuroprotection assay response context

GSH and mitochondrial membrane potential assays

Low-cytotoxicity antibacterial screening

Cytotoxicity endpoint review

KB cell cytotoxicity assay results

Biosynthetic pathway engineering

EncK methyltransferase specificity context

Polyketide scaffold validation

• [1] Bertin Bioreagent. (n.d.). Deoxyenterocin - Applications. Retrieved April 19, 2026. View Source
• [2] Suwanborirux, K. (2000). Secondary metabolites of mangrove Streptomyces sp.TRA 9839-2. Master's thesis, Chulalongkorn University. View Source
• [3] Moore, B. S., Hertweck, C., Hopke, J. N., Izumikawa, M., Kalaitzis, J. A., Nilsen, G., ... & Xiang, L. (2004). EncM, a versatile enterocin biosynthetic enzyme involved in Favorskii oxidative rearrangement, aldol condensation, and heterocycle-forming reactions. *Proceedings of the National Academy of Sciences*, 101(44), 15609-15614. View Source
• [4] Kalaitzis, J. A., Cheng, Q., Thomas, P. M., Kelleher, N. L., & Moore, B. S. (2009). In vitro biosynthesis of unnatural enterocin and wailupemycin polyketides. *Journal of Natural Products*, 72(3), 469-472. View Source